Inverted energy gap law for the nonradiative decay in fluorescent floppy molecules: larger fluorescence quantum yields for smaller energy gaps†
Organic Chemistry Frontiers Pub Date: 2019-04-19 DOI: 10.1039/C9QO00259F
Abstract
A data survey on experimental fluorescence quantum yields of (multi)substituted dicyano-distyrylbenzenes in fluid solution evidences that non-radiative decay increases with the Franck–Condon energy (EFC), being opposite to the conventional energy gap law. Quantum-chemistry indicates that this is controlled by access to the conical intersection (CI) following the Bell–Evans–Polanyi principle as a first-step approximation for this family of molecules; the variations in EFC among the different compounds are found to be decisive, while those of ECI are estimated to be weaker or even enhancing the effect. The current findings may have significant consequences for the design of molecules for organic solid state emitters.
Recommended Literature
- [1] Corannulene-based donor–acceptor-type conjugated polymers with electrochromic properties†
- [2] Privileged structures: synthesis and structural investigations on tricyclic sulfonamides†
- [3] Front cover
- [4] A DFT study of endocyclic allenes: unprecedentedly superbasic hydrocarbons†
- [5] Self-doping synthesis of iodine–carbon quantum dots for sensitive detection of Fe(iii) and cellular imaging†
- [6] Wound dressings functionalized with silver nanoparticles: promises and pitfalls
- [7] Heterogeneity in polymers as studied by nuclear magnetic resonance
- [8] Quantitative analysis of “Δl = ls − lg” to coherent random lasing in solution systems with a series of solvents ordered by refractive index†
- [9] Computational studies of elementary steps relating to boron doping during diamond chemical vapour deposition
- [10] Nickel foam supported porous copper oxide catalysts with noble metal-like activity for aqueous phase reactions†
Journal Name：Organic Chemistry Frontiers
Research Products
-
CAS no.: 19238-49-4
